N-(2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl)-2-chloro-6-fluorobenzamide
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Description
N-(2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl)-2-chloro-6-fluorobenzamide is a useful research compound. Its molecular formula is C19H22ClFN2OS and its molecular weight is 380.91. The purity is usually 95%.
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Scientific Research Applications
Pharmacological Interactions
A study on AZD2327 , a highly potent and selective agonist of the δ-opioid receptor, showcases the relevance of structurally complex benzamide derivatives in pharmacology. AZD2327, characterized by its affinity to human opioid receptors and selectivity over other receptor subtypes, highlights the potential of such compounds in modulating neurological pathways and treating psychiatric disorders (Hudzik et al., 2011).
Material Science Applications
In material science, the integration of thiophene and its derivatives into polymers for electronic applications is noteworthy. The study by Bag and Bharadwaj (2004) demonstrates the utility of thiophene-based cryptands in fluorescence signaling, a principle that can be adapted for sensing and electronic device fabrication (Bag & Bharadwaj, 2004).
Chemical Synthesis and Structural Analysis
Research on the structural analysis and synthesis of complex azepine and thiophene compounds offers insights into the design and development of new chemical entities with potential therapeutic or material applications. For example, the synthesis and crystal structure determination of (4-fluorophenyl)(2-(methylthio)thiophen-3-yl)methanone by Nagaraju et al. (2018) underscores the importance of structural elucidation in understanding the properties and interactions of novel compounds (Nagaraju et al., 2018).
Corrosion Inhibition
The development of corrosion inhibitors based on thiophene derivatives is another area of application. The study by Daoud et al. (2014) on the inhibition of mild steel corrosion in acidic solutions by a novel thiophene Schiff base demonstrates the potential utility of such compounds in industrial applications, protecting materials against corrosive environments (Daoud et al., 2014).
Properties
IUPAC Name |
N-[2-(azepan-1-yl)-2-thiophen-3-ylethyl]-2-chloro-6-fluorobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22ClFN2OS/c20-15-6-5-7-16(21)18(15)19(24)22-12-17(14-8-11-25-13-14)23-9-3-1-2-4-10-23/h5-8,11,13,17H,1-4,9-10,12H2,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NWTYDXGXIMYWHP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CC1)C(CNC(=O)C2=C(C=CC=C2Cl)F)C3=CSC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22ClFN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.